Cas no 1046079-37-1 (5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride)

• Product Name: 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride
• CAS No: 1046079-37-1
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD11109595
• CID: 4569473
• PubChem ID: 24950193
• Update Time: 2025-07-23

5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one Hydrochloride
• 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

• MDL： MFCD11109595
• Inchi： 1S/C7H11N3O2.ClH/c11-7-10-9-6(12-7)5-2-1-3-8-4-5;/h5,8H,1-4H2,(H,10,11);1H
• InChI Key： CPKCMSAECIGZOL-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2CNCCC2)O1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride

Comprehensive Overview of 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 1046079-37-1)

The compound 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 1046079-37-1) is a chemically synthesized molecule of significant interest in pharmaceutical and biochemical research. Its unique structure, combining a piperidine moiety with a 1,3,4-oxadiazol-2-one ring, makes it a versatile intermediate for drug discovery. Researchers are increasingly exploring its potential applications in targeting central nervous system (CNS) disorders, metabolic diseases, and inflammatory conditions. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability in preclinical studies.

In recent years, the demand for heterocyclic compounds like 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride has surged due to their role in designing small-molecule therapeutics. This compound’s oxadiazole core is particularly noteworthy, as it mimics bioisosteres of carboxylic acids and amides, improving metabolic stability in drug candidates. Its CAS No. 1046079-37-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

One of the trending topics in pharmacology is the development of neuroprotective agents, where piperidine derivatives play a pivotal role. The 5-(piperidin-3-yl) segment of this compound aligns with this focus, as it may interact with G-protein-coupled receptors (GPCRs) or ion channels. Such interactions are crucial for addressing conditions like neurodegenerative diseases or chronic pain. Additionally, the 1,3,4-oxadiazol-2-one scaffold is being investigated for its anti-inflammatory and antioxidant properties, making this compound a multi-target candidate.

From a synthetic chemistry perspective, the preparation of 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride involves cyclization reactions and salt formation steps. Researchers often optimize these processes to achieve high yields and purity, which are essential for structure-activity relationship (SAR) studies. The compound’s hydrochloride salt form is preferred for its stability and ease of handling in solid-phase synthesis and combinatorial chemistry.

Another area of growing interest is the use of computational chemistry to predict the binding affinity and ADME (absorption, distribution, metabolism, excretion) properties of such molecules. Tools like molecular docking and quantitative structure-activity relationship (QSAR) models are applied to 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride to accelerate its development. These approaches reduce experimental costs and time, aligning with the industry’s shift toward AI-driven drug discovery.

In conclusion, 5-(piperidin-3-yl)-2,3-dihydro-1,3,4-oxadiazol-2-one hydrochloride (CAS No. 1046079-37-1) represents a promising scaffold for modern drug development. Its structural features and pharmacological potential make it a subject of ongoing research, particularly in CNS therapeutics and multi-target drug design. As the scientific community continues to explore its applications, this compound is likely to remain a key player in innovative pharmaceutical solutions.